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Compound of Interest

Compound Name: Choline bromide-trimethyl-d9

CAS No.: 285979-71-7

Cat. No.: B1429329

Get Quote

An In-Depth Technical Guide to Choline bromide-trimethyl-d9: The Gold Standard Internal

Standard for Choline Quantification

Introduction
Choline, an essential nutrient, is a cornerstone of numerous physiological processes, including

the synthesis of the neurotransmitter acetylcholine, the structural integrity of cell membranes

via phospholipids, and methyl group metabolism.[1] Given its central role in health, the

accurate quantification of choline and its various metabolites in biological matrices is of

paramount importance for researchers in neuroscience, nutrition, and drug development.

However, the inherent complexity of biological samples presents significant analytical

challenges, such as matrix effects, variable extraction recovery, and ionization suppression or

enhancement in mass spectrometry.

This guide provides an in-depth technical overview of Choline bromide-trimethyl-d9, a stable

isotope-labeled (SIL) derivative of choline. We will explore its physicochemical properties, the

principles behind its application, and detailed protocols for its use as an internal standard. This

document is intended for researchers, scientists, and drug development professionals who

require robust and reliable methods for the quantification of choline and its related compounds.

The use of a SIL internal standard like Choline bromide-trimethyl-d9 is widely recognized as
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the "gold standard" in bioanalysis, particularly for liquid chromatography-mass spectrometry

(LC-MS) methods, ensuring the highest level of data integrity and accuracy.[2]

Physicochemical Properties and Characterization
Choline bromide-trimethyl-d9 is a synthetic, isotopically labeled form of choline bromide

where the nine hydrogen atoms of the three methyl groups attached to the nitrogen atom are

replaced with deuterium. This substitution results in a mass shift of +9 atomic mass units

compared to the unlabeled analog.

Chemical Structure

The structure consists of a 2-hydroxyethyl group and three trideuteriomethyl groups bonded to

a central nitrogen atom, forming a quaternary ammonium cation, with a bromide anion.

Unlabeled Choline:HOCH₂CH₂N(CH₃)₃⁺

Choline-trimethyl-d9:HOCH₂CH₂N(CD₃)₃⁺

This isotopic substitution makes the molecule chemically almost identical to its natural

counterpart, ensuring it behaves similarly during sample preparation, chromatography, and

ionization.[2] However, it is easily distinguishable by a mass spectrometer due to its increased

mass.

Table 1: Core Physicochemical Properties of Choline bromide-trimethyl-d9
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The Principle of Isotope Dilution Mass Spectrometry
(IDMS)
The primary application of Choline bromide-trimethyl-d9 is as an internal standard in isotope

dilution mass spectrometry. An internal standard is a compound added to samples in a known

quantity before processing to correct for analytical variability.[8]

The Causality Behind Using a Deuterated Internal Standard

In quantitative LC-MS analysis, several steps can introduce variability that compromises

accuracy:

Sample Extraction: Incomplete or inconsistent recovery of the analyte from the matrix (e.g.,

plasma, tissue).

Injection Variability: Minor differences in the volume injected into the LC system.

Ionization Effects: The efficiency of ionization in the mass spectrometer's source can be

suppressed or enhanced by co-eluting matrix components.[9]

A deuterated internal standard is the ideal solution because its physicochemical properties are

nearly identical to the analyte.[2] It co-elutes with the analyte during chromatography and

experiences the same extraction recovery and ionization effects.[9][8] By measuring the ratio of

the analyte's MS signal to the internal standard's MS signal, these variations are normalized,

leading to highly precise and accurate quantification. This is a core principle for developing

robust bioanalytical methods, as expected by regulatory bodies like the FDA and EMA.[9][2]
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Caption: The principle of Isotope Dilution Mass Spectrometry (IDMS).

Core Application: Bioanalytical Quantification of
Choline
Choline bromide-trimethyl-d9 is the preferred internal standard for quantifying choline and its

various esters (e.g., acetylcholine) in diverse biological and food matrices.[1][10][11][12]

Analytical methods often employ Hydrophilic Interaction Chromatography (HILIC) for

separation, followed by tandem mass spectrometry (MS/MS) for detection.[12]

Detailed Experimental Protocol: Quantification of
Choline in Human Plasma
This protocol describes a self-validating system for the determination of choline in human

plasma using Choline bromide-trimethyl-d9 as the internal standard.

1. Materials and Reagents

Choline Chloride (Analyte)

Choline bromide-trimethyl-d9 (Internal Standard)

Acetonitrile (LC-MS Grade)
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Methanol (LC-MS Grade)

Formic Acid (LC-MS Grade)

Ultrapure Water

Human Plasma (K₂EDTA)

2. Preparation of Stock and Working Solutions

Analyte Stock (1 mg/mL): Accurately weigh and dissolve Choline Chloride in methanol.

Internal Standard Stock (1 mg/mL): Accurately weigh and dissolve Choline bromide-
trimethyl-d9 in methanol.

Calibration Standards: Prepare a series of calibration standards by serial dilution of the

Analyte Stock in a surrogate matrix (e.g., water or stripped plasma).

Internal Standard Working Solution (e.g., 50 ng/mL): Dilute the Internal Standard Stock in

acetonitrile. This solution will be used for protein precipitation.

3. Sample Preparation (Protein Precipitation)

Aliquot 50 µL of plasma sample, calibration standard, or quality control (QC) sample into a

1.5 mL microcentrifuge tube.

Add 200 µL of the cold Internal Standard Working Solution (in acetonitrile). The addition of a

fixed volume of IS working solution ensures a consistent amount of IS is added to every

sample.

Vortex for 30 seconds to precipitate proteins.

Centrifuge at 14,000 x g for 10 minutes at 4°C.

Carefully transfer the supernatant to an HPLC vial for analysis.

4. LC-MS/MS Conditions The separation of the highly polar choline is typically achieved with a

HILIC column.
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LC System: Agilent 1290 Infinity II or equivalent

Column: Waters ACQUITY UPLC BEH HILIC, 2.1 x 100 mm, 1.7 µm

Mobile Phase A: 10 mM Ammonium Formate in Water + 0.1% Formic Acid

Mobile Phase B: Acetonitrile + 0.1% Formic Acid

Flow Rate: 0.4 mL/min

Gradient: 90% B (0-1 min), 90% to 50% B (1-5 min), 50% B (5-6 min), 50% to 90% B (6-6.1

min), 90% B (6.1-8 min)

Injection Volume: 5 µL

Column Temperature: 40°C

MS System: Sciex Triple Quad 6500+ or equivalent

Ionization Mode: Electrospray Ionization Positive (ESI+)

Multiple Reaction Monitoring (MRM) Transitions:

Choline: Q1: 104.2 m/z → Q3: 60.2 m/z[10]

Choline-d9 (IS): Q1: 113.2 m/z → Q3: 69.2 m/z
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Caption: A typical bioanalytical workflow for choline quantification.

Method Validation and Quality Control
To ensure the trustworthiness of the analytical data, the method must be rigorously validated

according to guidelines from regulatory bodies.[2] The use of a deuterated internal standard is

a key component of a robust and reliable method.[9]

Table 2: Key Bioanalytical Method Validation Parameters & Acceptance Criteria
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Safety, Handling, and Storage
Proper handling and storage are crucial to maintain the integrity of Choline bromide-
trimethyl-d9.

Safety: The compound may cause skin irritation (H315), serious eye irritation (H319), and

respiratory irritation (H335).[3] Standard personal protective equipment (PPE), including

gloves, safety glasses, and a lab coat, should be worn. Handle in a well-ventilated area or

fume hood to prevent dust dispersion.[13]

Storage: Store in a tightly sealed container in a cool, dry place, protected from moisture.[13]

For long-term stability, refrigeration (+2°C to +8°C) under desiccation and protection from

light is often recommended by suppliers.[14][15]
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Handling: Before use, allow the container to equilibrate to room temperature to prevent

condensation. Wash hands thoroughly after handling.[13]

Conclusion
Choline bromide-trimethyl-d9 stands as an indispensable tool for researchers requiring high-

fidelity quantification of choline and its metabolites. Its near-identical chemical behavior to the

endogenous analyte allows it to effectively compensate for the myriad of variables inherent in

complex bioanalytical workflows. By leveraging the principles of isotope dilution mass

spectrometry, this internal standard enables the development of robust, precise, and accurate

methods that meet stringent scientific and regulatory standards. The protocols and principles

outlined in this guide demonstrate the causality behind its designation as a "gold standard" and

provide a framework for its successful implementation in the laboratory.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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